Cas no 1660158-36-0 (Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate)

• Product Name: Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate
• CAS No: 1660158-36-0
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 4935258
• Update Time: 2025-05-18

Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate
• OC1=C2C=CC=C(C2=CC=C1C)NC(OC(C)(C)C)=O
• Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate

• Inchi： 1S/C16H19NO3/c1-10-8-9-11-12(14(10)18)6-5-7-13(11)17-15(19)20-16(2,3)4/h5-9,18H,1-4H3,(H,17,19)
• InChI Key： OSBWSHGWRFRQFA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C2C(=C(C)C=CC2=1)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate

Comprehensive Guide to Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate (CAS No. 1660158-36-0)

Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate (CAS No. 1660158-36-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This naphthalene derivative is widely utilized in the synthesis of bioactive molecules, making it a critical intermediate in drug discovery and development. Researchers and industry professionals frequently search for high-purity Tert-Butyl carbamate derivatives due to their versatility in medicinal chemistry applications.

The compound features a unique hydroxyl group and a methyl substituent on the naphthalene ring, which enhance its reactivity and solubility in various organic solvents. These properties make Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate particularly valuable in the design of novel therapeutic agents. Common queries in search engines include "applications of naphthalene carbamates" and "synthesis methods for Tert-Butyl carbamate derivatives," reflecting the growing interest in this compound.

One of the key advantages of Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate is its stability under standard laboratory conditions, which simplifies storage and handling. This characteristic is especially important for researchers looking for reliable chemical intermediates. Additionally, the compound's compatibility with various coupling reactions makes it a preferred choice for constructing complex molecular architectures.

In recent years, the demand for functionalized naphthalene derivatives has surged, driven by their potential in developing anti-inflammatory and anticancer agents. Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate is often highlighted in scientific literature for its role in optimizing drug candidates. Searches related to "naphthalene-based drug intermediates" and "pharmaceutical uses of carbamates" frequently lead to discussions about this compound.

The synthesis of Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate typically involves multi-step organic reactions, including protection and deprotection strategies. Researchers often seek information on "efficient synthesis routes for carbamate derivatives" to improve yields and reduce costs. The compound's high purity and consistent quality are critical for ensuring reproducible results in pharmaceutical applications.

Beyond pharmaceuticals, Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate has potential applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its extended aromatic system and substituent effects make it a candidate for advanced materials research. Queries such as "naphthalene derivatives in material science" underscore the interdisciplinary relevance of this compound.

Quality control is a major consideration for users of Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums and research papers, addressing questions like "how to analyze carbamate compounds."

In summary, Tert-Butyl (5-hydroxy-6-methylnaphthalen-1-yl)carbamate (CAS No. 1660158-36-0) is a versatile and valuable compound in both pharmaceutical and material science research. Its unique structural features, combined with its broad applicability, make it a subject of ongoing scientific exploration. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.